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Compound of Interest

Compound Name: 2-Bromo-6-propoxynaphthalene

CAS No.: 97476-14-7

Cat. No.: B1279862

Get Quote

For: Researchers, Scientists, and Drug Development Professionals Subject: Physicochemical

Properties of 2-Bromo-6-propoxynaphthalene

This document provides a detailed analysis of the molecular weight of 2-Bromo-6-
propoxynaphthalene, a compound relevant in chemical synthesis and research.

Summary of Physicochemical Data
The key identifiers and physicochemical properties of 2-Bromo-6-propoxynaphthalene are

summarized below. The molecular weight is a crucial parameter for stoichiometric calculations

in experimental research and development.
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Identifier Value Source

IUPAC Name
2-bromo-6-

propoxynaphthalene
[1]

Molecular Formula C₁₃H₁₃BrO [2][3]

Molecular Weight 265.15 g/mol [1]

Monoisotopic Mass 264.015 g/mol [1]

CAS Number 97476-14-7 [2][3]

Methodology for Molecular Weight Calculation
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The calculation protocol for 2-Bromo-6-propoxynaphthalene, based on its

molecular formula (C₁₃H₁₃BrO), is detailed as follows.

Step 1: Identify Constituent Elements and Atom Count The molecular formula C₁₃H₁₃BrO is

deconstructed to identify each element and the number of atoms for each.

Carbon (C): 13 atoms

Hydrogen (H): 13 atoms

Bromine (Br): 1 atom

Oxygen (O): 1 atom

Step 2: Utilize Standard Atomic Weights The standard atomic weight of each element is

obtained from the IUPAC Periodic Table.

C: 12.011 u

H: 1.008 u

Br: 79.904 u

O: 15.999 u
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Step 3: Calculate Total Mass for Each Element The total mass contributed by each element is

calculated by multiplying its atom count by its standard atomic weight.

Mass of Carbon: 13 atoms * 12.011 u = 156.143 u

Mass of Hydrogen: 13 atoms * 1.008 u = 13.104 u

Mass of Bromine: 1 atom * 79.904 u = 79.904 u

Mass of Oxygen: 1 atom * 15.999 u = 15.999 u

Step 4: Summation for Final Molecular Weight The molecular weight of the compound is the

sum of the total masses of each element.

Molecular Weight = 156.143 + 13.104 + 79.904 + 15.999 = 265.15 g/mol

This calculated value is consistent with experimentally cited values.[1]

Visualization of Calculation Workflow
The logical relationship for determining the molecular weight from the compound's formula is

illustrated in the following diagram.
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Molecular Formula
C₁₃H₁₃BrO

Carbon (C)
13 atoms × 12.011 u

Hydrogen (H)
13 atoms × 1.008 u

Bromine (Br)
1 atom × 79.904 u

Oxygen (O)
1 atom × 15.999 u

Summation (+)

Molecular Weight
265.15 g/mol
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Caption: Workflow for calculating the molecular weight of 2-Bromo-6-propoxynaphthalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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